Cas no 502760-20-5 (Benzene, (5-methyl-5-hexenyl)-)
Benzene, (5-methyl-5-hexenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (5-methyl-5-hexenyl)-
- 5-methylhex-5-enylbenzene
- (5-Methylhex-5-enyl)benzene
- DTXSID40631271
- AKOS006285391
- (5-METHYLHEX-5-EN-1-YL)BENZENE
- 502760-20-5
- 2-Methyl-6-phenyl-1-hexene
-
- MDL: MFCD07775149
- Inchi: 1S/C13H18/c1-12(2)8-6-7-11-13-9-4-3-5-10-13/h3-5,9-10H,1,6-8,11H2,2H3
- InChI Key: GENZPCKJOAWFLP-UHFFFAOYSA-N
- SMILES: C(CC1C=CC=CC=1)CCC(=C)C
Computed Properties
- Exact Mass: 174.14094
- Monoisotopic Mass: 174.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, (5-methyl-5-hexenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB427513-1 g |
2-Methyl-6-phenyl-1-hexene |
502760-20-5 | 1g |
€553.40 | 2023-06-16 | ||
| abcr | AB427513-1g |
2-Methyl-6-phenyl-1-hexene |
502760-20-5 | 1g |
€553.40 | 2023-09-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619508-1g |
(5-Methylhex-5-en-1-yl)benzene |
502760-20-5 | 98% | 1g |
¥5149.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1619508-5g |
(5-Methylhex-5-en-1-yl)benzene |
502760-20-5 | 98% | 5g |
¥13843.00 | 2024-05-11 | |
| abcr | AB427513-5g |
2-Methyl-6-phenyl-1-hexene; . |
502760-20-5 | 5g |
€2356.30 | 2025-02-21 |
Benzene, (5-methyl-5-hexenyl)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Benzene, (5-methyl-5-hexenyl)-
Introduction to Benzene, (5-methyl-5-hexenyl)- (CAS No. 502760-20-5)
Benzene, (5-methyl-5-hexenyl)-, identified by its Chemical Abstracts Service (CAS) number 502760-20-5, is a complex organic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of alkenes, characterized by the presence of at least one carbon-carbon double bond. The molecular structure of Benzene, (5-methyl-5-hexenyl)- includes a benzene ring substituted with a (5-methyl-5-hexenyl) group, making it a versatile intermediate in synthetic chemistry.
The benzene ring is a fundamental structural motif in many natural and synthetic organic compounds, renowned for its stability and aromatic properties. The addition of the (5-methyl-5-hexenyl) group introduces reactivity and functionalization possibilities, making this compound a valuable building block in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have enabled more efficient and selective transformations involving this compound, opening new avenues for its application in drug discovery and material science.
In the realm of pharmaceutical research, Benzene, (5-methyl-5-hexenyl)- has been explored as a precursor for various bioactive molecules. Its unique structural features make it a potential candidate for developing novel therapeutic agents. For instance, researchers have investigated its role in synthesizing compounds with anti-inflammatory and antimicrobial properties. The presence of the double bond in the (5-methyl-5-hexenyl) group allows for diverse chemical modifications, such as hydrogenation, oxidation, and polymerization, which can tailor the compound's properties for specific applications.
One of the most intriguing aspects of Benzene, (5-methyl-5-hexenyl)- is its potential in polymer chemistry. The compound's ability to undergo polymerization reactions makes it a promising candidate for developing new types of polymers with enhanced mechanical and thermal properties. These polymers could find applications in industries ranging from aerospace to automotive, where lightweight and durable materials are highly valued. Additionally, the benzene ring's stability contributes to the overall robustness of these polymers, making them suitable for demanding environments.
The synthesis of Benzene, (5-methyl-5-hexenyl)- has been optimized through various catalytic processes. Transition metal catalysts, such as palladium and nickel complexes, have been particularly effective in facilitating key transformations involving this compound. These catalysts enable high selectivity and yield, reducing the need for harsh reaction conditions and minimizing byproduct formation. Such advancements in catalytic chemistry are crucial for sustainable industrial processes and have significantly enhanced the efficiency of producing complex organic molecules like Benzene, (5-methyl-5-hexenyl)-.
In conclusion, Benzene, (5-methyl-5-hexenyl)- (CAS No. 502760-20-5) is a multifaceted compound with broad applications in pharmaceuticals and material science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions across multiple industries. As synthetic chemistry continues to evolve, the potential applications of this compound are likely to expand further, driving new discoveries and technological advancements.
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